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Compound of Interest

Compound Name: Methyl 4-(aminomethyl)benzoate

Cat. No.: B095462

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl 4-
(aminomethyl)benzoate hydrochloride

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Methyl 4-(aminomethyl)benzoate hydrochloride, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and Structure

Methyl 4-(aminomethyl)benzoate hydrochloride is an amino acid ester hydrochloride.[1][2] It
is identified by the CAS Number 6232-11-7.[1][3][4]
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Identifier Value

methyl 4-
IUPAC Name
(aminomethyl)benzoate;hydrochloride[4]

CAS Number 6232-11-7[1][3][4]
Molecular Formula C9H12CINO2[1][4]
Molecular Weight 201.65 g/mol [1][31[4]
InChi INChl=1S/C9H11NO2.CIH/c1-12-9(11)8-4-2-
n
7(6-10)3-5-8;/h2-5H,6,10H2,1H3;1H[1][4]
InChIKey GIZCKBSSWNIUMZ-UHFFFAOY SA-N[1][4][5]
SMILES COC(=0)C1=CC=C(C=C1)CN.CI[4]
4-(Aminomethyl)benzoic Acid Methyl Ester
Hydrochloride, Methyl p-(Aminomethyl)benzoate
Synonyms

Hydrochloride, 4-Methoxycarbonyl-benzylamine
hydrochloride[1][3]

Physical Properties

The physical characteristics of Methyl 4-(aminomethyl)benzoate hydrochloride are
summarized below.

Property Value

Appearance White to almost white crystalline powder.[1][3]
Melting Point 234-243 °C (decomposes)[1]

Storage Temperature Room temperature, in an inert atmosphere.[1][6]

Chemical and Spectroscopic Properties

This section details the key chemical and spectroscopic data for Methyl 4-
(aminomethyl)benzoate hydrochloride.
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Spectroscopic Data

Technique

Data

1H NMR (400 MHz, DMSO-d6)

o (ppm): 8.61 (br, 3H, NH3), 7.96-8.01 (m, 2H,
2-HB, 6-HB), 7.63-7.67 (m, 2H, 3-HB, 5-HB),
4.10 (s, 2H, H3NCH2), 3.86 (s, 3H, CO2CH3)[1]

13C NMR (101 MHz, DMSO-d6)

5 (ppm): 165.9 (CO2CH3), 139.4 (C-4B), 129.5
(C-1B), 129.3 (C-2B, C-6B), 129.2 (C-3B, C-5B),
52.2 (CO2CH3), 41.7 (H3NCH2)[1]

FT-IR (cm™1)

2963 (NH3+), 2878 (C-H aliphatic), 2573
(NH3+), 1678 (C=0), 1597, 1578, 1477 (C=C
aromatic), 864 (aromatic ring out-of-plane
bending)[1]

High-Resolution Mass Spectrometry (HRMS,
APCI)

m/z = 166.0865 (Calculated for COH12NO2
[M+H]*: 166.0863)[1]

ChromatographicData

Technique

Data

High-Performance Liquid Chromatography
(HPLC)

Purity: >98.0%[3], Retention Time (iR) = 6.4
min[1]

Thin Layer Chromatography (TLC)

Rf = 0.22 (Eluent: ethyl acetate/1%
diethylmethylamine)[1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Methyl 4-(aminomethyl)benzoate

hydrochloride are provided below.

Synthesis of Methyl 4-(aminomethyl)benzoate

hydrochloride

This compound can be synthesized via the esterification of 4-(aminomethyl)benzoic acid.[1]
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e Reactants:
o 4-(Aminomethyl)benzoic acid
o Methanol (solvent)
o Thionyl chloride

e Procedure:

o

Dissolve 4-(aminomethyl)benzoic acid in methanol at room temperature.[1]

[¢]

Slowly add thionyl chloride dropwise to the solution.[1]

Stir the reaction mixture at room temperature overnight.[1]

[e]

[e]

Remove the solvent by distillation under reduced pressure to yield the final product as a
colorless solid.[1]
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Synthesis Workflow of Methyl 4-(aminomethyl)benzoate hydrochloride

Reaction Setup

4-(Aminomethyl)benzoic acid Methanol Thionyl chloride
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Methyl 4-(aminomethyl)benzoate hydrochloride
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Caption: Synthesis workflow for Methyl 4-(aminomethyl)benzoate hydrochloride.
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Analytical Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H and 13C NMR spectra were recorded on a 400 MHz and 101 MHz spectrometer,
respectively.[1] The solvent used was deuterated dimethyl sulfoxide (DMSO-d6).[1]
Chemical shifts are reported in parts per million (ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy:

o The FT-IR spectrum was obtained to identify the functional groups present in the
molecule.[1] The analysis showed characteristic absorption peaks for the amine, aliphatic
C-H, carbonyl, and aromatic C=C bonds.[1]

High-Resolution Mass Spectrometry (HRMS):

o HRMS was performed using Atmospheric Pressure Chemical lonization (APCI) to
determine the exact mass of the molecule, confirming its elemental composition.[1]

High-Performance Liquid Chromatography (HPLC):

o HPLC analysis was used to determine the purity of the compound, which was found to be
greater than 98.0%.[1][3]

Argentometric Titration:

o The purity of the compound can also be determined by argentometric titration, with an
assay range of 96.0 to 104.0%.[7]

Applications and Uses

Methyl 4-(aminomethyl)benzoate hydrochloride serves as a valuable building block in organic
synthesis. It is notably used in the preparation of other complex molecules, such as methyl 4-
((3-butyl-3-phenylureido)methyl)benzoate.[1] Furthermore, it plays a role in the synthesis of
novel hepatitis C virus (HCV) helicase inhibitors.[1][2]

Safety and Handling
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This compound is classified as an irritant.[1] It is known to cause skin and serious eye irritation,
and may also cause respiratory irritation.[4][5] Standard safety precautions, such as wearing
protective gloves, clothing, and eye protection, should be followed when handling this
chemical.[5] It is recommended to avoid breathing in the dust, fumes, or spray.[5] For detailed
safety information, refer to the Safety Data Sheet (SDS).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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